2-(2-Chlorophenyl)-2-(4-fluorophenyl)oxirane

• CAS No.: 76674-25-4
• Molecular Formula: C14H10ClFO
• Molecular Weight: 248.68 g/mol
• IUPAC Name: 2-(2-chlorophenyl)-2-(4-fluorophenyl)oxirane
• InChI: InChI=1S/C14H10ClFO/c15-13-4-2-1-3-12(13)14(9-17-14)10-5-7-11(16)8-6-10/h1-8H,9H2
• InChI Key: MZCNVTWEJJOODE-UHFFFAOYSA-N
• Canonical SMILES: C1C(O1)(C2=CC=C(C=C2)F)C3=CC=CC=C3Cl

Description

2-(2-Chlorophenyl)-2-(4-fluorophenyl)oxirane is a useful research compound. Its molecular formula is C14H10ClFO and its molecular weight is 248.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of dimethyl oxosulphonium methylide was prepared under nitrogen from sodium hydride (0.03 mol) and powdered trimethyl oxosulphonium iodide (0.03 mol) in dry dimethylsulphoxide (DMSO; 30 ml). A solution of o-chlorophenyl p-fluorophenyl ketone (0.025 mol) in DMSO (10 ml) was added dropwise at room temperature. The solution was then heated at 50° for 11/2 hours, cooled to room temperature and poured into water. The solution was extracted with diethyl ether (100 ml), washed with water (3×100 ml), and dried over anhydrous sodium sulphate. Removal of the solvent gave 1-o-chlorophenyl-1-p-fluorophenyl ethylene oxide (90%) as a colourless liquid.